Cas no 32556-71-1 ((S)-3-Hydroxy-1-octyne)

(S)-3-Hydroxy-1-octyne structure
(S)-3-Hydroxy-1-octyne structure
Product Name:(S)-3-Hydroxy-1-octyne
CAS No:32556-71-1
MF:C8H14O
MW:126.196162700653
MDL:MFCD00191475
CID:88971
PubChem ID:87574226
Update Time:2025-04-18

(S)-3-Hydroxy-1-octyne Chemical and Physical Properties

Names and Identifiers

    • (S)-1-Octyn-3-ol
    • Octynol
    • (S)-(-)-1-Octyn-3-ol
    • (S)-1-Octyn-3-ol [omega Side-Chain Unit for PG Synthesis]
    • (S)-3-Hydroxy-1-octyne
    • (S)-(?)-1-Octyn-3-ol
    • (3S)-oct-1-yn-3-ol
    • (-)-1-Octyn-3-ol
    • (3S)-1-Octyn-3-ol
    • (3S)-Hydroxy-1-octyne
    • (S)(-)-1-Octyn-3-ol
    • UNII-D8HO63XX92
    • ?(S)-1-OCTYN-3-OL
    • 32556-71-1
    • SCHEMBL766022
    • 1-Octyn-3-ol, (S)-(-)-
    • (S)-(-)-1-Octyn-3-ol, 99%
    • AKOS015913385
    • AMY20014
    • J-018782
    • 1-Octyn-3-ol, (S)-
    • T72294
    • VUGRNZHKYVHZSN-MRVPVSSYSA-N
    • D8HO63XX92
    • DTXSID501316203
    • 1-Octyn-3-ol, (-)-
    • 1-Octyn-3-ol, (3S)-
    • O0235
    • CS-0204536
    • (s)-oct-1-yn-3-ol
    • MFCD00191475
    • Q27276249
    • AS-35719
    • MDL： MFCD00191475
    • Inchi： 1S/C8H14O/c1-3-5-6-7-8(9)4-2/h2,8-9H,3,5-7H2,1H3/t8-/m1/s1
    • InChI Key： VUGRNZHKYVHZSN-MRVPVSSYSA-N
    • SMILES： O[C@H](C#C)CCCCC
    • BRN： 2037703

Computed Properties

  • Exact Mass: 126.10452
  • Monoisotopic Mass: 126.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 98.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 0.864 g/mL at 25 °C(lit.)
  • Melting Point: -39°C (estimate)
  • Boiling Point: 130°C(lit.)
  • Flash Point: Degrees Fahrenheit:147.2°F
    Degrees Celsius:64°C
  • Refractive Index: n20/D 1.442(lit.)
  • Solubility: Slightly soluble (4.2 g/l) (25 º C),
  • PSA: 20.23
  • LogP: 1.56080
  • Solubility: Not determined
  • Optical Activity: [α]20/D −6.5°, c = 2 in methylene chloride

(S)-3-Hydroxy-1-octyne Security Information

(S)-3-Hydroxy-1-octyne Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
O0235-1G
(S)-1-Octyn-3-ol [ω Side-Chain Unit for PG Synthesis]
 32556-71-1 >99.0%(GC)
1g
 ¥1150.00 2024-04-16
TRC
H951108-50mg
(S)-3-Hydroxy-1-octyne
 32556-71-1
50mg
 $ 50.00 2022-06-04
TRC
H951108-100mg
(S)-3-Hydroxy-1-octyne
 32556-71-1
100mg
 $ 65.00 2022-06-04
TRC
H951108-500mg
(S)-3-Hydroxy-1-octyne
 32556-71-1
500mg
 $ 135.00 2022-06-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
O0235-1g
(S)-3-Hydroxy-1-octyne
 32556-71-1 99.0%(GC)
1g
 ￥1150.0 2022-06-10
Apollo Scientific
OR924917-1g
(S)-1-Octyn-3-ol
 32556-71-1 95%
1g
 £200.00 2025-02-20
Apollo Scientific
OR924917-5g
(S)-1-Octyn-3-ol
 32556-71-1 95%
5g
 £655.00 2025-02-20
abcr
AB180589-1 g
(S)-(-)-1-Octyn-3-ol, 98%; .
 32556-71-1 98%
1g
 €139.80 2023-06-23
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D852682-1g
(S)-3-Hydroxy-1-octyne
 32556-71-1 97%
1g
 1,282.00 2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
393967-1G
(S)-3-Hydroxy-1-octyne
 32556-71-1
1g
 ¥1100.44 2023-12-07

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